(2R)-2-Amino-4-(dimethylamino)butanoic acid

• IUPAC Name: (2R)-2-amino-4-(dimethylamino)butanoic acid
• InChI: InChI=1S/C6H14N2O2/c1-8(2)4-3-5(7)6(9)10/h5H,3-4,7H2,1-2H3,(H,9,10)/t5-/m1/s1
• InChI Key: XVQRABGSXSUQLJ-RXMQYKEDSA-N
• Canonical SMILES: CN(C)CCC(C(=O)O)N
• Isomeric SMILES: CN(C)CC[C@H](C(=O)O)N
• Molecular Formula: C6H14N2O2
• Molecular Weight: 146.19 g/mol

Description

(2R)-2-Amino-4-(dimethylamino)butanoic acid, also known as L-ADB or L-2-amino-4-(dimethylamino)butyric acid, is a non-proteinogenic amino acid. It is a derivative of β-alanine, a naturally occurring amino acid in the human body. L-ADB has attracted attention in the scientific community due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of (2R)-2-Amino-4-(dimethylamino)butanoic acid is not fully understood, but it is believed to act as a neurotransmitter and modulate the activity of certain receptors in the brain. This compound has been shown to have a high affinity for the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine and acetylcholine. This compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

(2R)-2-Amino-4-(dimethylamino)butanoic acid has several advantages for use in lab experiments, including its unique chemical structure and potential applications in various fields. However, there are also limitations to its use, including its high cost and limited availability.

Future Directions

There are several potential future directions for research on (2R)-2-Amino-4-(dimethylamino)butanoic acid. One area of interest is the development of this compound-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of this compound-based plant growth regulators for use in agriculture. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

(2R)-2-Amino-4-(dimethylamino)butanoic acid has been studied extensively for its potential applications in various fields, including medicine, agriculture, and food science. In medicine, this compound has been shown to have neuroprotective effects and may have potential therapeutic applications for neurological disorders such as Alzheimer's disease and Parkinson's disease. In agriculture, this compound has been shown to improve plant growth and yield, and may have potential applications as a plant growth regulator. In food science, this compound has been shown to have antioxidant properties and may have potential applications as a food preservative.